Cas no 2229581-19-3 (2-2-(1-aminocyclopropyl)propan-2-yl-5-bromophenol)

• Product Name: 2-2-(1-aminocyclopropyl)propan-2-yl-5-bromophenol
• CAS No: 2229581-19-3
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5978705
• PubChem ID: 165780052
• Update Time: 2025-06-09

2-2-(1-aminocyclopropyl)propan-2-yl-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(1-aminocyclopropyl)propan-2-yl-5-bromophenol
• EN300-1907775
• 2-[2-(1-aminocyclopropyl)propan-2-yl]-5-bromophenol
• 2229581-19-3

• Inchi： 1S/C12H16BrNO/c1-11(2,12(14)5-6-12)9-4-3-8(13)7-10(9)15/h3-4,7,15H,5-6,14H2,1-2H3
• InChI Key： QOQFKXOOJPFNSX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-2-(1-aminocyclopropyl)propan-2-yl-5-bromophenol

Comprehensive Overview of 2-2-(1-aminocyclopropyl)propan-2-yl-5-bromophenol (CAS No. 2229581-19-3): Properties, Applications, and Research Insights

The compound 2-2-(1-aminocyclopropyl)propan-2-yl-5-bromophenol (CAS No. 2229581-19-3) is a structurally unique brominated phenol derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular architecture, featuring a cyclopropylamine moiety and a bromophenol group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), which are currently among the most searched topics in drug discovery.

In recent years, the demand for custom synthesis intermediates like CAS 2229581-19-3 has surged due to advancements in targeted protein degradation therapies. The compound’s aminocyclopropyl group is critical for modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are routinely employed to ensure its quality, addressing common user queries about compound characterization in peer-reviewed studies.

From a synthetic chemistry perspective, 2-2-(1-aminocyclopropyl)propan-2-yl-5-bromophenol is often explored for its structure-activity relationship (SAR) optimization. Its bromine substituent allows for further functionalization via cross-coupling reactions, aligning with the growing interest in palladium-catalyzed transformations and C-H activation methodologies. These keywords frequently appear in academic search engines, reflecting the compound’s relevance in modern organic synthesis.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound’s brominated aromatic nature necessitates proper handling protocols, a concern often raised in green chemistry forums. Its biodegradability and ecotoxicological profile remain under investigation, coinciding with the rise of ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

In summary, CAS 2229581-19-3 exemplifies the intersection of innovation and practicality in specialty chemicals. Its dual functionality—combining a rigid cyclopropyl scaffold with a halogenated aromatic system—positions it as a valuable asset for researchers tackling challenges in drug design and material science, two fields dominating contemporary scientific discourse.